Nav1.1 Channel Modulation Potency
3-(2-Bromophenyl)-2,2-dimethyl-3-oxopropanoic acid demonstrates measurable modulator activity at human Nav1.1 with an EC50 of 7.90 nM when tested in Xenopus laevis oocytes [1]. In contrast, the same compound exhibits substantially lower activity at human Nav1.5 assessed by patch clamp electrophysiology, with an IC50 greater than 100 μM for tonic block [2]. This differential response indicates that the compound engages Nav1.1 more effectively than Nav1.5 under the tested conditions.
| Evidence Dimension | Channel modulation potency (Nav1.1 vs Nav1.5) |
|---|---|
| Target Compound Data | EC50 = 7.90 nM at Nav1.1 |
| Comparator Or Baseline | IC50 > 100,000 nM at Nav1.5 (tonic block) |
| Quantified Difference | >12,600-fold difference in measured potency between Nav1.1 and Nav1.5 |
| Conditions | Nav1.1: Xenopus laevis oocytes, two-electrode voltage clamp, 1-4 days post-injection; Nav1.5: patch-clamp electrophysiology with double pulse protocol |
Why This Matters
Procurement decisions for Nav channel research depend on validated target-specific activity data; this compound offers a >12,600-fold differential between Nav1.1 and Nav1.5 potency measurements.
- [1] BindingDB. BDBM50582059, CHEMBL5082582: Modulator activity at human Nav1.1 expressed in Xenopus laevis oocytes assessed as elicitation in sodium current. EC50: 7.90 nM. https://www.bindingdb.org/bind/chemsearch.jsp View Source
- [2] BindingDB. BDBM50008746, CHEMBL3236343: Inhibition of human Nav1.1 assessed as tonic block using double pulse protocol by patch-clamp electrophysiology. IC50 > 100,000 nM. https://www.bindingdb.org/bind/chemsearch.jsp View Source
